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Compound of Interest

Compound Name: FL118-14-Propanol

Cat. No.: B10861715 Get Quote

Essential Safety and Handling Guide: FL118-14-
Propanol
Disclaimer: The chemical identifier "FL118-14-Propanol" is not a standard chemical name.

This guide is based on the known hazards of its primary component, Propanol, covering both

1-Propanol (n-propanol) and 2-Propanol (isopropanol). You must consult the specific Safety

Data Sheet (SDS) provided by your supplier for the product designated "FL118-14" to ensure

you have the most accurate and complete safety information.

This document provides immediate safety protocols, operational plans, and disposal

procedures for handling propanol in a laboratory setting.

Immediate Hazard Assessment
Propanol is a highly flammable liquid that poses significant health and safety risks if not

handled properly.[1][2][3] Key hazards include:

High Flammability: Vapors are flammable and can form explosive mixtures with air.[4][5][6]

These vapors are heavier than air and may travel to a distant ignition source and flash back.

[4][5]

Serious Eye Damage: Causes serious eye irritation or damage upon contact.[4][6][7][8][9]
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Central Nervous System (CNS) Depression: Inhalation of vapors may cause drowsiness,

dizziness, headache, and nausea.[1][6][9][10]

Respiratory Irritation: Vapors can irritate the respiratory tract.[1][11]

Quantitative Hazard Data
The following table summarizes key quantitative data for the two common isomers of propanol.

Property 1-Propanol (n-Propanol) 2-Propanol (Isopropanol)

CAS Number 71-23-8[4] 67-63-0[7]

Molecular Formula C₃H₈O[12] C₃H₈O[9]

Flash Point 15 °C (59 °F)[4] 12 °C (53.6 °F)[13]

Boiling Point 97 °C (207 °F) 83 °C (181 °F)[13]

Explosive Limits
2.2% - 13.7% by volume in

air[4]
2.0% - 12.7% by volume in air

Exposure Limits (ACGIH) TWA: 100 ppm
TWA: 200 ppm, STEL: 400

ppm[11]

Operational Plan: From Preparation to Disposal
Adherence to a strict, procedural workflow is critical for safety.

Engineering Controls & Work Area Preparation
Ventilation: Always handle propanol in a well-ventilated area. All work must be conducted

within a properly functioning and certified laboratory chemical fume hood.[3][11][14]

Ignition Sources: Before handling, ensure the work area is completely free of ignition

sources, including open flames, hot surfaces, sparks, and static discharge.[1][2][3] Post "No

Smoking" signs.[12]

Equipment: Use explosion-proof electrical and lighting equipment.[4][7][9] All metal

equipment used for transfer must be grounded and bonded to prevent static electricity

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.laballey.com/blogs/articles/propanol-safety-hazards
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/1Propanol.pdf
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/216/2-Propanol.pdf
https://www.carlroth.com/medias/SDB-9866-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAwMjl8YXBwbGljYXRpb24vcGRmfGFERTRMMmcxTlM4NU1UYzNOREkzTWpFME16WTJMMU5FUWw4NU9EWTJYMGxGWDBWT0xuQmtaZ3wwYjhiNGUzNTliNDA2NjhiNTFlNmNkODViNTc5YzFlMWY5YWE5MWVlNGQxNzQ1MTRkOTkwZTg3NmExODk5OTc2
https://www.laballey.com/blogs/articles/propanol-safety-hazards
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/2-Propanol_2015-11-25.docx
https://www.fishersci.com/store/msds?partNumber=A414500&productDescription=1PROPANOL+CERTIFIED+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=A4514&productDescription=2-PROPANOL+CERT+ACS%2FHPLC+4L&vendorId=VN00033897&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/216/2-Propanol.pdf
https://www.fishersci.com/store/msds?partNumber=A414500&productDescription=1PROPANOL+CERTIFIED+500ML&vendorId=VN00033897&countryCode=US&language=en
https://rsawa.research.ucla.edu/wp-content/uploads/guidelines-storage-flammable.pdf
https://rsawa.research.ucla.edu/wp-content/uploads/guidelines-storage-flammable.pdf
https://www.fishersci.com/store/msds?partNumber=A414500&productDescription=1PROPANOL+CERTIFIED+500ML&vendorId=VN00033897&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/2-Propanol_2015-11-25.docx
https://www.nsta.org/safer-handling-alcohol-laboratory
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/2-Propanol_2015-11-25.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Alcohols-Methanol-Ethanol-Propanol_2015-11-25.docx
https://www.laballey.com/blogs/articles/propanol-safety-hazards
https://methanol.org/wp-content/uploads/2016/06/NSTA-Safe-Handling-of-Alcohol-in-the-Laboratory.pdf
https://www.nsta.org/safer-handling-alcohol-laboratory
https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://www.fishersci.com/store/msds?partNumber=A414500&productDescription=1PROPANOL+CERTIFIED+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=A4514&productDescription=2-PROPANOL+CERT+ACS%2FHPLC+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/216/2-Propanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


discharge.[1][9][12] Use only non-sparking tools.[4][9][12]

Safety Equipment: Confirm that a safety shower and eyewash station are unobstructed and

within a 10-second travel distance.[3][4][12] Ensure a Class B (or ABC) fire extinguisher is

readily available.[2]

Required Personal Protective Equipment (PPE)
A risk assessment should be performed before any new procedure. The minimum required

PPE includes:

Eye and Face Protection: Wear indirectly vented chemical splash goggles that meet

ANSI/ISEA Z87.1 standards.[3] A face shield should be worn in addition to goggles when

there is a significant risk of splashing.[1][12]

Hand Protection: Wear chemical-resistant gloves. Nitrile, butyl, or neoprene gloves are

suitable.[1][11][14] Inspect gloves for tears or holes before each use and wash hands

thoroughly after removal.[11]

Body Protection: Wear a fully-buttoned, flame-resistant lab coat and closed-toe shoes.[1][14]

An apron made of chemical-resistant material may be required for larger quantities.[15]
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Hierarchy of Controls for Propanol

Elimination
(Remove the hazard)

Substitution
(Use a less flammable solvent)

Engineering Controls
(Use a fume hood)

Administrative Controls
(Implement SOPs, limit exposure time)

Personal Protective Equipment
(Goggles, gloves, lab coat)

Diagram 1: Hierarchy of Safety Controls

Click to download full resolution via product page

Caption: Diagram 1: Hierarchy of Safety Controls.

Step-by-Step Handling Protocol
Preparation: Cordon off the designated work area. Assemble all necessary equipment and

materials before retrieving the propanol.

Don PPE: Put on all required PPE as specified above.

Chemical Handling: Perform all transfers and manipulations of propanol inside a chemical

fume hood.[3][14] Use the smallest quantity necessary for the experiment.[12] Keep the

container tightly closed when not in use.[10]
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Post-Handling: After use, decontaminate equipment and the work surface with soap and

water.[16]

Doff PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first, then

lab coat, then eye protection).

Hygiene: Wash hands thoroughly with soap and water after completing the work.[5]

Emergency and Spill Procedures
Accidental Exposure (First Aid)

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids.[6] Remove contact

lenses if present and easy to do.[4] Seek immediate medical attention.

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area

with plenty of water for 5-10 minutes.[12]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.[12]

Ingestion: DO NOT induce vomiting due to the risk of aspiration.[6][12] If the person is

conscious, rinse their mouth with water and seek immediate medical attention.[5]

Spill Response
Small Spill (less than 100 mL, inside a fume hood):

Alert personnel in the immediate area.

Wearing full PPE, cover the spill with a non-combustible, inert absorbent material such as

sand, diatomaceous earth, or a commercial sorbent.[4][5][12]

Use non-sparking tools to scoop the absorbed material into a designated, labeled

hazardous waste container.[4]

Wipe down the area and decontaminate.
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Large Spill (outside a fume hood or greater than 100 mL):

Evacuate the laboratory immediately and alert others.[12]

Eliminate all ignition sources if it is safe to do so.[1][12]

Close the laboratory door and prevent entry.

Contact your institution's Environmental Health & Safety (EHS) office or emergency

response team.

Disposal Plan
Propanol and materials contaminated with it must be disposed of as hazardous waste.[14][17]

Do not pour propanol down the drain.

Step-by-Step Waste Disposal Protocol
Waste Collection: Collect all propanol waste, including contaminated absorbent materials

and disposable PPE, in a dedicated and compatible hazardous waste container.[14][17]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Propanol"), and the associated hazards (e.g., "Flammable Liquid").

[17]

Storage: Keep the waste container tightly sealed and store it in a cool, well-ventilated area

away from ignition sources and incompatible materials, such as in a flammable waste

cabinet.[11]

Disposal Request: Arrange for pickup and disposal through your institution's EHS office or a

certified hazardous waste contractor.[17] Follow all federal, provincial, and local regulations

for disposal.[12]
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Propanol Handling & Disposal Workflow

1. Conduct Risk Assessment
& Review SDS

2. Prepare Work Area
(Fume Hood, No Ignition Sources)

3. Don Required PPE
(Goggles, Gloves, Lab Coat)

4. Perform Chemical Work
(Inside Fume Hood)

5. Collect Waste
(Labeled, Sealed Container)

6. Decontaminate Area
& Equipment

7. Doff PPE Correctly

8. Wash Hands Thoroughly

Diagram 2: Procedural Workflow for Handling Propanol

Click to download full resolution via product page

Caption: Diagram 2: Procedural Workflow for Handling Propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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